Cas no 81886-36-4 (1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine)

• Product Name: 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine
• CAS No: 81886-36-4
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 6020010
• PubChem ID: 20397029
• Update Time: 2025-05-20

1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine
• AKOS013048947
• SCHEMBL6377755
• EN300-1859402
• 81886-36-4

• Inchi： 1S/C12H15NS/c1-12(2,13)7-9-8-14-11-6-4-3-5-10(9)11/h3-6,8H,7,13H2,1-2H3
• InChI Key： UCMNGRFEOAONHU-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)CC(C)(C)N

Computed Properties

• Exact Mass: 205.09252066g/mol
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine

1-(1-Benzothiophen-3-yl)-2-methylpropan-2-amine

The compound 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine (CAS No. 81886-36-4) is a highly specialized organic compound with a unique structure that combines a benzothiophene moiety with an amino group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The benzothiophene ring system, a heterocyclic aromatic compound, is known for its stability and electronic properties, making it a valuable component in various chemical frameworks.

Recent studies have highlighted the importance of benzothiophene derivatives in the development of novel pharmaceutical agents. The amino group attached to the benzothiophene ring in this compound introduces additional functional versatility, enabling interactions with biological systems. Researchers have explored the potential of this compound as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug discovery. Its ability to act as a scaffold for further chemical modifications has made it a focal point in medicinal chemistry.

In terms of synthesis, 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic methodology depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving yield.

The electronic properties of this compound make it an attractive candidate for applications in optoelectronics. The benzothiophene moiety contributes to its absorption characteristics, which are critical for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have investigated its role as an electron transport layer in OLEDs, where its stability and conductivity enhance device performance.

Furthermore, the amino group in this compound facilitates hydrogen bonding interactions, which are essential for its solubility in polar solvents. This property is advantageous in both analytical chemistry and formulation development. Recent studies have demonstrated its utility as a chelating agent in metalloorganic frameworks, where it coordinates with metal ions to form stable complexes with potential applications in gas storage and catalysis.

From a structural perspective, 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine exhibits a rigid framework due to the aromaticity of the benzothiophene ring. This rigidity is crucial for maintaining specific conformational geometries required in drug design. The methyl groups attached to the amino group provide steric bulk, which can influence both physical properties and biological activity.

In conclusion, 1-(1-benzothiophen-3-yl)-2-methylpropan-2-amine (CAS No. 81886-36-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique combination of structural features and functional groups positions it as a valuable tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.